
An In-depth Technical Guide on Cadmium
Diethyldithiocarbamate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Cadmium diethyldithiocarbamate

Cat. No.: B081976 Get Quote

This guide provides a detailed overview of the fundamental physicochemical properties of

cadmium diethyldithiocarbamate, a compound of interest in various research and

development sectors. The information is tailored for researchers, scientists, and professionals

in drug development, presenting key data in a structured and accessible format.

Physicochemical Properties
Cadmium diethyldithiocarbamate is an organometallic compound notable for its applications

as a precursor in the synthesis of nanomaterials. A comprehensive summary of its core

identifiers is presented below.

Property Value

Molecular Formula C10H20CdN2S4[1][2][3][4][5]

Molecular Weight
408.95 g/mol (also cited as 409.0 g/mol and

408.956 g/mol )[1][2]

IUPAC Name cadmium(2+);N,N-diethylcarbamodithioate[1][5]

CAS Number 14239-68-0[2][3]

Appearance White to cream-colored solid[1][5]

Molecular Structure and Composition

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 3 Tech Support

https://www.benchchem.com/product/b081976?utm_src=pdf-interest
https://www.benchchem.com/product/b081976?utm_src=pdf-body
https://www.benchchem.com/product/b081976?utm_src=pdf-body
https://www.smolecule.com/products/s8107385
https://www.lookchem.com/404.htm
https://www.chinachemnet.com/15716/Cadmium-Diethyl-Dithiocarbamate-781533.html
https://www.gelest.com/wp-content/uploads/AKC159.8_CADMIUM-DIETHYLDITHIOCARBAMATE-96_GHS-US_English-US.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/Cadmium-diethyldithiocarbamate
https://www.smolecule.com/products/s8107385
https://www.lookchem.com/404.htm
https://www.smolecule.com/products/s8107385
https://pubchem.ncbi.nlm.nih.gov/compound/Cadmium-diethyldithiocarbamate
https://www.lookchem.com/404.htm
https://www.chinachemnet.com/15716/Cadmium-Diethyl-Dithiocarbamate-781533.html
https://www.smolecule.com/products/s8107385
https://pubchem.ncbi.nlm.nih.gov/compound/Cadmium-diethyldithiocarbamate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The molecular structure of cadmium diethyldithiocarbamate consists of a central cadmium

ion coordinated with two diethyldithiocarbamate ligands. This structure is crucial for its role as a

single-source precursor in materials science.
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Diagram of the molecular components of cadmium diethyldithiocarbamate.

This guide is intended for informational purposes for a technical audience. For experimental

use, please refer to a comprehensive Safety Data Sheet (SDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [An In-depth Technical Guide on Cadmium
Diethyldithiocarbamate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b081976#cadmium-diethyldithiocarbamate-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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